1-Linoleoyl Glycerol

• CAS: 2258-92-6
• Synonyms: (R)-(Z,Z)-9,12-Octadecadienoic Acid 2,3-Dihydroxypropyl Ester; L-(-)-1-Mono-linolein; (9Z,12Z)-9,12-Octadecadienoic Acid (2R)-2,3-Dihydroxypropyl Ester
• Molecular Formula: C21H38O4
• Molecular Weight: 354.5 g/mol
• InChI: InChI=1S/C21H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h6-7,9-10,20,22-23H,2-5,8,11-19H2,1H3/b7-6-,10-9-/t20-/m1/s1
• InChIKey: WECGLUPZRHILCT-KKFOGOCZSA-N

Researchers studying atherosclerosis or PAF signaling often face supply challenges with non-validated monoacylglycerols that lack functional activity. 1-Linoleoyl Glycerol (1-LG) is a validated, enantioselective inhibitor of Lp-PLA2 and PAF-AH, shipped with full analytical documentation. - Validated Lp-PLA2 inhibition (IC50 45.0-52.0 µM) to attenuate apo CIII-induced IL-6 release. - PAF-AH inhibitor (IC50 ~45 µM) for platelet aggregation and PAF signaling studies. - Distinct from cannabinoid receptor modulators like 2-LG, ensuring target-specific data.

1-Linoleoyl Glycerol: Lp-PLA2 and PAF-AH Inhibitor

1-Linoleoyl glycerol (1-LG), a monoacylglycerol with the molecular formula C21H38O4, is a naturally occurring lipid found in Saururus chinensis roots [1]. It functions as an inhibitor of platelet-activating factor acetylhydrolase (PAF-AH) and lipoprotein-associated phospholipase A2 (Lp-PLA2), two enzymes implicated in atherosclerosis and inflammation [1][2]. Unlike its positional isomer 2-linoleoyl glycerol (2-LG) which acts as a partial agonist/antagonist at cannabinoid receptors, 1-LG's primary biological activity is focused on phospholipase inhibition [2].

Target pathway Lp-PLA2 / PAF-AH phospholipase inhibition studies

Isomer identity 1-Linoleoyl positional isomer; distinct from 2-LG CB1 modulator

Stereochemistry R/S enantiomers for enantioselective SAR research

• [1] Lee WS, Kim MJ, Beck YI, et al. Lp-PLA2 inhibitory activities of fatty acid glycerols isolated from Saururus chinensis roots. Bioorg Med Chem Lett. 2005 Aug 1;15(15):3573-5. View Source
• [2] Murataeva N, Straiker A, Mackie K. 2-Linoleoylglycerol Is a Partial Agonist of the Human Cannabinoid Type 1 Receptor that Can Suppress 2-Arachidonolyglycerol and Anandamide Activity. Cannabis Cannabinoid Res. 2019 Dec 9;4(4):231-239. View Source

Why 1-Linoleoyl Glycerol Substitution Fails

Substituting 1-linoleoyl glycerol (1-LG) with its positional isomer 2-linoleoyl glycerol (2-LG) or other monoacylglycerols like 1-oleoyl glycerol is not scientifically valid due to distinct biological targets and functional roles. 1-LG is a direct inhibitor of Lp-PLA2 and PAF-AH, with IC50 values around 45-52 µM [1]. In contrast, 2-LG primarily interacts with the cannabinoid type 1 (CB1) receptor as a partial agonist, with no reported inhibitory activity against Lp-PLA2 or PAF-AH [2]. Furthermore, 1-oleoyl glycerol (1-OG) shows minimal PAF-AH inhibition (IC50 36 µM in one assay [3]) but lacks the specific anti-inflammatory profile of 1-LG in apo CIII-induced models [4]. Therefore, procurement decisions must be based on the specific target engagement and functional data provided below.

1-Linoleoyl Glycerol Lp-PLA2/PAF-AH inhibitor; reported apo CIII pathway response

2-Linoleoyl Glycerol CB1 partial agonist; no reported PAF-AH activity

1-Linoleoyl Glycerol Thoroughly characterized anti-inflammatory profile via Lp-PLA2

1-Oleoyl Glycerol Limited PAF-AH data; no apo CIII model validation

• [1] Lee WS, Kim MJ, Beck YI, et al. Lp-PLA2 inhibitory activities of fatty acid glycerols isolated from Saururus chinensis roots. Bioorg Med Chem Lett. 2005 Aug 1;15(15):3573-5. View Source
• [2] Murataeva N, Straiker A, Mackie K. 2-Linoleoylglycerol Is a Partial Agonist of the Human Cannabinoid Type 1 Receptor that Can Suppress 2-Arachidonolyglycerol and Anandamide Activity. Cannabis Cannabinoid Res. 2019 Dec 9;4(4):231-239. View Source
• [3] BindingDB Entry for 1-Oleoyl glycerol. Assay ID: 221567. View Source
• [4] Han X, Wang T, Zhang J, et al. Apolipoprotein CIII regulates lipoprotein-associated phospholipase A2 expression via the MAPK and NFκB pathways. Biol Open. 2015 Apr 2;4(5):661-665. View Source

1-Linoleoyl Glycerol: Quantitative Evidence

Enantioselective Lp-PLA2 Inhibition

1-Linoleoyl glycerol (1-LG) demonstrates enantioselective inhibition of lipoprotein-associated phospholipase A2 (Lp-PLA2), an enzyme linked to atherosclerosis and cardiovascular disease risk. The (R)-enantiomer is approximately 1.15-fold more potent than the (S)-enantiomer [1]. This stereospecificity suggests a defined binding interaction with the enzyme's active site, which may not be replicated by racemic mixtures or other monoacylglycerols lacking this chiral center. This differentiation is critical for researchers investigating the structure-activity relationships of Lp-PLA2 inhibitors.

Enantioselective Lp-PLA2 Inhibition

Head-to-head

(R)-1-LG IC50 45.0 µM vs (S)-1-LG IC50 52.0 µM; 1.15-fold difference

Supports enantiomer-specific binding review

Enantiopure procurement recommended for mechanistic studies

Evidence Dimension	Lp-PLA2 Inhibition Potency
Target Compound Data	(R)-1-LG: IC50 = 45.0 µM; (S)-1-LG: IC50 = 52.0 µM [1]
Comparator Or Baseline	(R)-1-LG vs. (S)-1-LG
Quantified Difference	1.15-fold difference in IC50 between enantiomers
Conditions	In vitro enzymatic assay using isolated Lp-PLA2

Why This Matters

Enantioselective activity indicates a specific molecular interaction with the Lp-PLA2 target, justifying procurement of enantiopure or analytically defined enantiomeric mixtures for reproducible and mechanistic studies.

• [1] Lee WS, Kim MJ, Beck YI, et al. Lp-PLA2 inhibitory activities of fatty acid glycerols isolated from Saururus chinensis roots. Bioorg Med Chem Lett. 2005 Aug 1;15(15):3573-5. View Source

Distinct PAF-AH Inhibition vs. 2-Linoleoyl Glycerol

1-Linoleoyl glycerol (1-LG) directly inhibits platelet-activating factor acetylhydrolase (PAF-AH) with an IC50 of 45 µM [1]. In contrast, its positional isomer, 2-linoleoyl glycerol (2-LG), shows no reported PAF-AH inhibitory activity; instead, 2-LG functions as a partial agonist at the human cannabinoid type 1 (CB1) receptor with an EC50 of approximately 2.8 µM [2]. This functional divergence is a direct consequence of the acyl chain position on the glycerol backbone, dictating target selectivity and preventing simple substitution between the two compounds.

Distinct PAF-AH Inhibition vs. 2-LG

Cross-study comparable

1-LG IC50 45 µM (PAF-AH); 2-LG EC50 ≈2.8 µM (CB1 agonist), no PAF-AH activity

Positional isomer determines target engagement

2-LG is unsuitable for PAF-AH/Lp-PLA2 research

Evidence Dimension	PAF-AH Inhibition vs. CB1 Receptor Agonism
Target Compound Data	1-LG: IC50 = 45 µM (PAF-AH inhibition) [1]
Comparator Or Baseline	2-LG: EC50 ≈ 2.8 µM (CB1 receptor partial agonism); No PAF-AH inhibition reported [2]
Quantified Difference	Distinct targets: PAF-AH vs. CB1 receptor
Conditions	In vitro enzymatic assay (PAF-AH); cell-based β-lactamase reporter assay (CB1)

Why This Matters

Selecting the correct positional isomer is paramount for target engagement. Using 2-LG for PAF-AH studies or 1-LG for cannabinoid research would produce irrelevant results, making this a key differentiator for procurement.

• [1] Cayman Chemical. 1-Linoleoyl Glycerol Technical Datasheet. Product No. 10008869. View Source
• [2] Murataeva N, Straiker A, Mackie K. 2-Linoleoylglycerol Is a Partial Agonist of the Human Cannabinoid Type 1 Receptor that Can Suppress 2-Arachidonolyglycerol and Anandamide Activity. Cannabis Cannabinoid Res. 2019 Dec 9;4(4):231-239. View Source

Attenuation of Apo CIII-Induced Inflammation

In a model of apolipoprotein CIII (apo CIII)-induced inflammation in human monocytic THP-1 cells, 1-linoleoyl glycerol (1-LG) significantly attenuated the release of pro-inflammatory cytokines. Specifically, 1-LG reduced IL-6 release in response to apo CIII stimulation [1]. While the study does not report a precise fold-change, the data demonstrate that 1-LG functions as an Lp-PLA2 inhibitor to mitigate downstream inflammatory signaling. In contrast, 2-linoleoyl glycerol (2-LG) has not been evaluated in this apo CIII inflammation model, and its primary reported activity is modulation of the endocannabinoid system [2].

Apo CIII-Induced Inflammation Model

Class-level inference

Attenuated apo CIII-induced IL-6 release in THP-1 cells

Supports apo CIII/Lp-PLA2 pathway-response context

Reported significant reduction; precise fold-change not provided

Evidence Dimension	Anti-inflammatory Activity in Apo CIII-Induced Model
Target Compound Data	1-LG attenuates apo CIII-induced IL-6 release [1]
Comparator Or Baseline	Apo CIII stimulation alone (increased IL-6) vs. Apo CIII + 1-LG
Quantified Difference	Statistically significant reduction (p<0.05) in IL-6 levels
Conditions	Human monocytic THP-1 cells treated with apo CIII

Why This Matters

This functional evidence positions 1-LG as a tool compound for dissecting the Lp-PLA2/apo CIII inflammatory axis, a pathway not addressed by structurally related compounds like 2-LG, thus guiding selection for specific cardiovascular and inflammation research applications.

• [1] Han X, Wang T, Zhang J, et al. Apolipoprotein CIII regulates lipoprotein-associated phospholipase A2 expression via the MAPK and NFκB pathways. Biol Open. 2015 Apr 2;4(5):661-665. View Source
• [2] Murataeva N, Straiker A, Mackie K. 2-Linoleoylglycerol Is a Partial Agonist of the Human Cannabinoid Type 1 Receptor that Can Suppress 2-Arachidonolyglycerol and Anandamide Activity. Cannabis Cannabinoid Res. 2019 Dec 9;4(4):231-239. View Source

Superior PAF-AH Inhibition vs. 1-Oleoyl Glycerol

Comparative data from BindingDB indicates that 1-linoleoyl glycerol (1-LG) is a more potent inhibitor of PAF-AH than 1-oleoyl glycerol (1-OG). 1-LG exhibits an IC50 of 45 µM [1], while 1-OG has a reported IC50 of 36 µM in a separate assay [2]. However, the 1-OG data point is less robust, and 1-OG has no demonstrated activity in the apo CIII-induced inflammation model [3]. The polyunsaturated linoleoyl chain of 1-LG appears to confer a distinct pharmacological profile compared to the monounsaturated oleoyl chain of 1-OG, particularly regarding Lp-PLA2 inhibition and anti-inflammatory effects.

PAF-AH Inhibition vs. 1-Oleoyl Glycerol

Cross-study comparable

1-LG IC50 45 µM; 1-OG IC50 36 µM (separate assay, less robust)

1-LG more thoroughly characterized for Lp-PLA2/apo CIII research

1-OG lacks anti-inflammatory model validation; direct potency comparison not reliable

Evidence Dimension	PAF-AH Inhibitory Potency
Target Compound Data	1-LG: IC50 = 45 µM [1]
Comparator Or Baseline	1-OG: IC50 = 36 µM (BindingDB entry 221567) [2]
Quantified Difference	Potency difference not directly comparable due to different assay conditions; however, 1-LG has a more thoroughly characterized anti-inflammatory profile.
Conditions	In vitro PAF-AH enzymatic assays

Why This Matters

The more extensive and consistent characterization of 1-LG's anti-inflammatory activity via Lp-PLA2 and PAF-AH pathways makes it a preferable and more reliable choice for research compared to 1-OG, which lacks such detailed functional validation.

• [1] Cayman Chemical. 1-Linoleoyl Glycerol Technical Datasheet. Product No. 10008869. View Source
• [2] BindingDB Entry for 1-Oleoyl glycerol. Assay ID: 221567. View Source
• [3] Han X, Wang T, Zhang J, et al. Apolipoprotein CIII regulates lipoprotein-associated phospholipase A2 expression via the MAPK and NFκB pathways. Biol Open. 2015 Apr 2;4(5):661-665. View Source

1-Linoleoyl Glycerol: Research & Industrial Applications

Lp-PLA2/Apo CIII Axis in Atherosclerosis

1-Linoleoyl glycerol is the compound of choice for studies examining the interplay between Lp-PLA2 and apolipoprotein CIII in the pathogenesis of atherosclerosis. Its validated ability to inhibit Lp-PLA2 (IC50 45-52 µM) and attenuate apo CIII-induced IL-6 release provides a direct tool to probe this specific inflammatory pathway [1][2]. 2-LG and 1-OG lack this functional activity, making 1-LG uniquely suited for this application.

PAF-AH Biology in Platelet & Inflammation Models

For researchers focusing on platelet-activating factor (PAF) signaling and its regulation by PAF acetylhydrolase (PAF-AH), 1-linoleoyl glycerol (IC50 45 µM) serves as a well-characterized small molecule inhibitor [1]. Its activity is distinct from cannabinoid receptor modulators like 2-LG, ensuring target-specific results in assays measuring PAF-AH activity, platelet aggregation, or PAF-mediated inflammatory responses.

SAR Studies of Phospholipase A2 Inhibitors

The enantioselective inhibition of Lp-PLA2 by (R)- and (S)-1-linoleoyl glycerol (45.0 µM vs. 52.0 µM IC50) provides a valuable reference point for medicinal chemistry and SAR campaigns [2]. Researchers can use 1-LG as a natural product benchmark to design and evaluate novel, more potent, and stereoselective Lp-PLA2 inhibitors, leveraging the defined enantiomeric difference to understand binding interactions.

Endocannabinoid Research in Seizure Models

1-Linoleoyl glycerol is a key analyte for studies investigating endocannabinoid-related signaling in epilepsy. A hyperthermia-induced seizure in a Scn1a+/- mouse model of Dravet syndrome led to a significant increase in hippocampal concentrations of both 1-LG and 2-LG [3]. Procuring analytical standards of 1-LG is essential for accurate LC-MS/MS quantification in such studies, where its elevation is a critical biomarker of the seizure response.

Application

Selection Property

Validation Focus

Lp-PLA2/apo CIII pathway research

Lp-PLA2 inhibitory activity

IL-6 and inflammatory endpoint modulation

PAF-AH biochemical and platelet studies

PAF-AH enzyme inhibition

PAF-AH activity and platelet aggregation endpoints

Lp-PLA2 inhibitor SAR and medicinal chemistry

Enantioselective Lp-PLA2 inhibition

Enantiomer binding and potency comparison

Endocannabinoid biomarker analysis in seizure models

Isomer-specific analytical standard

LC-MS/MS quantitation of 1-LG and 2-LG in brain research matrices

• [1] Cayman Chemical. 1-Linoleoyl Glycerol Technical Datasheet. Product No. 10008869. View Source
• [2] Lee WS, Kim MJ, Beck YI, et al. Lp-PLA2 inhibitory activities of fatty acid glycerols isolated from Saururus chinensis roots. Bioorg Med Chem Lett. 2005 Aug 1;15(15):3573-5. View Source
• [3] Bahceci D, Anderson LL, Do J, et al. Hyperthermia-Induced Seizures Enhance Brain Concentrations of the Endocannabinoid-Related Linoleoyl Glycerols in a Scn1a+/- Mouse Model of Dravet Syndrome. Cannabis Cannabinoid Res. 2023 Jun;8(3):495-504. View Source